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Compound of Interest

Compound Name: N-Benzylacetamide

Cat. No.: B110321

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of N-
Benzylacetamide, a versatile compound utilized in organic synthesis and as an intermediate in
the development of pharmaceuticals. The following sections detail its melting and boiling

points, standard experimental protocols for their determination, and logical workflows relevant
to its analysis in a laboratory setting.

Physicochemical Data Summary

N-Benzylacetamide is a white to off-white crystalline solid at room temperature.[1][2][3][4] Its
key physical properties are summarized below for easy reference. The data has been compiled
from various chemical suppliers and databases.
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Property Value Source(s)
Molecular Formula CoH11NO [11[4115]
Molecular Weight 149.19 g/mol [11[415]
CAS Number 588-46-5 [5][6]

White to off-white crystalline
Appearance ] [L1[2113]14]
powder/solid

Melting Point 59-63 °C [1][3][4]

Boiling Point 157 °C at 2 mmHg (0.3 kPa) [L1I31[617118]

Soluble in Methanol; Very
Solubility soluble in diethyl ether and [11181I9]

ethanol

Experimental Protocols

The following sections describe standard laboratory methodologies for determining the melting
and boiling points of a solid organic compound such as N-Benzylacetamide.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. The procedure
described here is the widely used capillary tube method with a melting point apparatus.

Objective: To determine the temperature range over which the solid N-Benzylacetamide
transitions to a liquid. A narrow melting range (typically < 2 °C) is indicative of a high-purity
substance.

Materials and Equipment:
» N-Benzylacetamide sample
¢ Melting point capillaries (sealed at one end)

e Melting point apparatus (e.g., Electrothermal Mel-Temp or similar)
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Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the N-Benzylacetamide sample is a fine, dry powder. If
necessary, gently crush the crystals using a mortar and pestle.

Capillary Loading: Tap the open end of a melting point capillary into the powdered sample to
pack a small amount (2-3 mm in height) into the sealed end. The sample must be tightly
packed for accurate heat transfer.

Apparatus Setup: Place the loaded capillary into the heating block of the melting point
apparatus.

Heating and Observation:

o Set the apparatus to heat at a rapid rate initially until the temperature is about 15-20 °C
below the expected melting point (approx. 61 °C).

o Reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the
sample, heating block, and thermometer.

o Carefully observe the sample through the magnifying lens.
Data Recording:
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (Tz2) at which the entire sample has completely melted into a clear
liquid.

o The melting point is reported as the range T1 - Ta.

Boiling Point Determination at Reduced Pressure
(Vacuum Distillation)
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For substances that may decompose at their atmospheric boiling point or have very high
boiling points, determination under reduced pressure is necessary. The boiling point for N-
Benzylacetamide is typically reported at 2 mmHg.

Objective: To determine the boiling point of N-Benzylacetamide under a controlled, reduced
pressure.

Materials and Equipment:

» N-Benzylacetamide sample

¢ Round-bottom flask

o Short-path distillation head with a thermometer adapter

e Condenser

e Receiving flask

e Calibrated thermometer

e Vacuum pump

e Manometer (to measure pressure)

e Heating mantle with a stirrer

e Boiling chips or magnetic stir bar

Procedure:

o Apparatus Assembly: Assemble the vacuum distillation apparatus. Place the N-
Benzylacetamide sample and a boiling chip in the round-bottom flask. Ensure all glass
joints are properly sealed with vacuum grease.

o System Evacuation: Connect the apparatus to the vacuum pump. Slowly open the vacuum
source to evacuate the system to the desired pressure (e.g., 2 mmHg), as measured by the
manometer.
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o Heating: Begin gently heating the flask using the heating mantle while stirring the contents.
e Observation and Data Recording:

o Observe the sample for the onset of boiling and the condensation of vapor on the
thermometer bulb.

o The boiling point is the temperature at which the liquid and vapor phases are in
equilibrium. This is recorded as the stable temperature reading on the thermometer when
the vapor is continuously condensing into the condenser.

o Record both the temperature and the precise pressure from the manometer, as the boiling
point is highly dependent on pressure.

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate the experimental workflows and a key conceptual relationship
relevant to the analysis of N-Benzylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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